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In the realm of food preservation, the demand for natural and effective antimicrobial agents is
ever-increasing, driven by consumer preferences for clean-label products and the need to
ensure food safety. Among the leading natural preservatives are natamycin and nisin, each with
distinct properties and applications. This guide provides a comprehensive comparative analysis
of these two widely used antimicrobials, supported by experimental data and detailed
methodologies to aid researchers and professionals in their application and development
efforts.

Overview and Physicochemical Properties

Natamycin and nisin are both microbial-derived preservatives, but they differ significantly in
their chemical nature, antimicrobial spectrum, and physical characteristics.[1][2] Natamycin is a
polyene macrolide antifungal produced by the bacterium Streptomyces natalensis, while nisin
is a polycyclic antibacterial peptide produced by Lactococcus lactis.[1][2]

A summary of their key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Natamycin and Nisin
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Property

Natamycin

Nisin

Chemical Class

Polyene macrolide antifungal

Lantibiotic (antibacterial

peptide)

Producing Microorganism

Streptomyces natalensis

Lactococcus lactis

Molecular Weight 665.72 g/mol ~3354 Da
Sparingly soluble in water, More soluble in acidic
Solubility soluble in certain organic conditions than in neutral or

solvents.[3]

alkaline solutions.[4]

Heat Stability

Generally stable at high

temperatures.[3]

Heat-stable, especially at low
pH.[5]

pH Stability

Stable over a wide pH range.

[6]

More stable and soluble in

acidic environments.[4][5]

Appearance

White to creamy-white

crystalline powder

Off-white powder

Mechanism of Action

The distinct antimicrobial activities of natamycin and nisin stem from their different molecular

targets and mechanisms of action.

Natamycin: As an antifungal agent, natamycin targets ergosterol, a crucial component of fungal

cell membranes. It binds to ergosterol, disrupting the membrane's integrity and leading to

leakage of essential cellular components and ultimately, cell death.[1] This specific targeting of

ergosterol makes natamycin highly effective against yeasts and molds while having no effect

on bacteria, which lack ergosterol in their cell membranes.[1][7]

Nisin: Nisin exerts its antibacterial effect by targeting Lipid Il, a precursor molecule in the

biosynthesis of the bacterial cell wall.[1] By binding to Lipid Il, nisin inhibits cell wall synthesis

and forms pores in the cell membrane, causing a rapid efflux of essential ions and molecules,

leading to cell death.[1][5] Its efficacy is primarily directed against Gram-positive bacteria.[2]
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Figure 1: Simplified signaling pathway of Natamycin and Nisin's mechanisms of action.

Antimicrobial Spectrum and Efficacy

The differing mechanisms of action of natamycin and nisin result in distinct antimicrobial
spectra.

Natamycin is a potent antifungal agent, effective against a broad range of yeasts and molds
commonly found in food products.[8] It has no activity against bacteria.[7]

Nisin exhibits a narrow spectrum of activity, primarily targeting Gram-positive bacteria, including
spoilage organisms and foodborne pathogens like Listeria monocytogenes.[2][9] It is
particularly effective against bacterial spores.[2] Nisin generally has little to no effect on Gram-
negative bacteria, yeasts, or molds.[10]

The minimum inhibitory concentrations (MICs) of natamycin and nisin against various food
spoilage and pathogenic microorganisms are summarized in Table 2.

Table 2: Minimum Inhibitory Concentration (MIC) of Natamycin and Nisin against Selected
Microorganisms
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Natamycin MIC

Microorganism Type Nisin MIC (pg/mL)
(ng/mL)
Aspergillus niger Mold 0.5 - 6[8] Ineffective[10]
Penicillium roqueforti Mold 0.5 - 6[8] Ineffective[10]
Saccharomyces ]
. Yeast 1.0 - 5.0[8] Ineffective[10]
cerevisiae
Candida albicans Yeast 1.0 - 5.0[8] Ineffective[10]
Listeria Gram-positive ]
) Ineffective[8] 1.56-12.5
monocytogenes Bacteria
Staphylococcus Gram-positive )
) Ineffective[8] 3.12-50
aureus Bacteria
) Gram-positive ]
Bacillus cereus ) Ineffective[8] 0.78 - 6.25
Bacteria
o ] Gram-positive ]
Clostridium botulinum Ineffective[8] 0.2-100

Bacteria

Comparative Efficacy in Food Systems:
Experimental Data

Direct comparative studies of natamycin and nisin in various food matrices provide valuable
insights into their practical applications.

Dairy Products: Galotyri Cheese

A study on the shelf-life of Galotyri cheese evaluated the individual and combined effects of
nisin and natamycin.[11]

o Results: Natamycin, both alone and in combination with nisin, effectively suppressed the
growth of yeasts and molds.[11] Nisin treatment alone reduced populations of lactobacilli and
lactococci.[11] The longest shelf-life (>28 days) was achieved with the combined nisin-
natamycin treatments.[11]
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Table 3: Efficacy of Natamycin and Nisin in Galotyri Cheese

Target . Shelf-Life
Treatment . . Observation .
Microorganism Extension
o Lactobacilli, ) ]
Nisin (100-200 1U/g) ) Population reduction 18-19 days
Lactococci
Natamycin (0.01- Significant
Yeasts ] >28 days
0.02% w/w) suppression
o ) Yeasts, Lactobacilli, Synergistic
Nisin + Natamycin ) ) >28 days
Lactococci suppression

Liquid Egg White

A comparative study in pasteurized liquid egg white demonstrated the antimicrobial properties
of both preservatives.[12]

¢ Results: Both nisin and natamycin showed a significant antimicrobial effect.[12] Nisin
demonstrated a more pronounced reduction in the total microbial count compared to
natamycin, indicating superior overall antimicrobial properties in this specific food matrix.[12]

Table 4: Efficacy of Natamycin and Nisin in Pasteurized Liquid Egg White

Microbial Reduction (Total

Preservative Concentration
Count)
o Lowest total count (1.71 log
Nisin 0.1%
CFU/g) on day 7[12]
] Lowest total count (2.63 log
Natamycin 0.1%
CFU/g) on day 7[12]
Highest total count (4.49 log
Control -

CFU/qg) on day 30[12]

Beverages: Lemon Soft Drinks
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A study on lemon-flavored soft drinks investigated the use of nisin and natamycin as
alternatives to sodium benzoate and potassium sorbate.[6]

e Results: The combination of nisin and natamycin maintained microbial growth below 1 log
CFU/100 mL and exhibited better microbial stability than the formulation with sodium
benzoate and potassium sorbate.[6]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate assessment of
preservative efficacy.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth
of a microorganism.[13] A common method is the broth microdilution assay.[14]

Protocol: Broth Microdilution for MIC Determination

o Preparation of Antimicrobial Solutions: Prepare a stock solution of natamycin or nisin in a
suitable solvent. Create a series of twofold dilutions of the stock solution in a 96-well
microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria,
RPMI-1640 for fungi).

¢ Inoculum Preparation: Culture the target microorganism on a suitable agar medium. Prepare
a standardized inoculum suspension in sterile saline or broth to a turbidity equivalent to a 0.5
McFarland standard (approximately 1-5 x 10"8 CFU/mL for bacteria). Dilute this suspension
to achieve a final concentration of approximately 5 x 10"5 CFU/mL in the microtiter plate
wells.

 Inoculation and Incubation: Add the standardized inoculum to each well of the microtiter plate
containing the antimicrobial dilutions. Include a positive control (inoculum without
antimicrobial) and a negative control (broth without inoculum). Incubate the plate at an
appropriate temperature (e.g., 35-37°C for bacteria, 28-30°C for fungi) for a specified period
(e.g., 18-24 hours for bacteria, 24-48 hours for fungi).
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» Reading and Interpretation: After incubation, visually inspect the wells for turbidity. The MIC
is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Prepare Serial Dilutions Prepare Standardized
of Preservative Microbial Inoculum
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Figure 2: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

Preservative Efficacy Testing in a Food Matrix (e.g.,
Cheese)
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This protocol outlines a general procedure for evaluating the effectiveness of preservatives in a
solid food matrix like cheese.[15]

Protocol: Evaluating Preservative Efficacy in Cheese

o Cheese Production: Manufacture cheese according to a standardized protocol. Divide the
cheese curd into batches for different treatments (control, natamycin, nisin, combination).

o Preservative Application: Incorporate the preservatives into the designated cheese batches
at specified concentrations. This can be done by adding them to the milk, curd, or by surface
application (e.g., spraying or dipping) after cheese formation.

« Inoculation (Challenge Test): For a more rigorous evaluation, the surface of the cheese can
be inoculated with a known concentration of target spoilage microorganisms (e.g., a cocktail
of relevant yeast and mold species for natamycin, or Listeria monocytogenes for nisin).

o Packaging and Storage: Package the cheese samples under controlled atmosphere or
vacuum, as appropriate for the cheese type, and store them under specified temperature
and humidity conditions that mimic typical storage and distribution.

o Microbiological Analysis: At regular intervals during the storage period, take samples from
the cheese (surface and/or core) and perform microbial enumeration using appropriate
selective agar media to determine the populations of the target microorganisms.

e Sensory and Physicochemical Analysis: Concurrently, evaluate sensory attributes (flavor,
texture, appearance) and physicochemical parameters (pH, moisture content) to assess the
impact of the preservatives on the overall quality of the cheese.

o Data Analysis: Statistically analyze the microbiological, sensory, and physicochemical data to
determine the effectiveness of the preservative treatments in extending the shelf life and
maintaining the quality of the cheese.

Regulatory Status and Safety

Both natamycin and nisin are considered safe for consumption and have been approved by
major regulatory bodies.
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Natamycin is approved for use as a food additive in numerous countries. In the European
Union, it is designated as E235 and is permitted for the surface treatment of certain cheeses
and dried sausages.[16] The U.S. Food and Drug Administration (FDA) also permits its use on
the surface of cheese.

Nisin has been granted "Generally Recognized as Safe" (GRAS) status by the U.S. FDA. In the
European Union, it is listed as E234 and is approved for use in a variety of food products,
including certain cheeses, dairy products, and canned foods.[17][18]

Conclusion

Natamycin and nisin are valuable natural preservatives with distinct and complementary
antimicrobial activities. Natamycin is a highly effective antifungal agent, ideal for preventing
spoilage by yeasts and molds in products like cheese, baked goods, and beverages.[1] Nisin is
a potent antibacterial agent, particularly effective against Gram-positive bacteria and their
spores, making it well-suited for preserving dairy products, meats, and canned foods.[2]

The choice between natamycin and nisin, or their combined use, depends on the specific food
matrix, the target spoilage microorganisms, and the processing conditions. A thorough
understanding of their properties, supported by robust experimental validation, is essential for
their effective application in ensuring food safety and extending shelf life. This guide provides a
foundational framework for researchers and professionals to make informed decisions in the
selection and application of these natural preservatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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